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Subject Species
Diet
Context

DMPT
Supplementation
Level

Effects on
Digestive
Enzyme
Activities

Key Growth
Performance
Findings

Citation

On-growing grass
carp
(Ctenopharyngodon
idella)

All-plant

protein
diet

150 to 450 mg/kg
(Optimal: 323.7 -
383.2 mg/kg)

↑ Trypsin,
lipase, and
amylase
activities in
the intestine.

↑ Final body
weight, weight
gain, feed
intake.
Improved

intestinal
structural

integrity.

[1]

Juvenile Hucho
taimen

Basic

diet

328 mg/kg
(among tested
levels)

Significantly
increased
lipase activity
in the pyloric
caeca at 528

mg/kg.

Lowest FCR
and highest
growth rate at

328 mg/kg.

[2]

Gibel carp
(Carassius auratus
gibelio)

Not

specified

Not specified in

abstract

Improved
protease,
lipase, and

Improved feed

intake and
growth.

[1]
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Experimental Protocols for Key Studies

The methodologies from the two primary research articles are detailed below:

Study on Grass Carp [1]

Diet Preparation: The all-plant protein basal diet was formulated to be isolipidic and

isonitrogenous with a fishmeal control diet. DMPT was added to the basal diet at graded levels
(0, 150, 300, 450, 600, and 750 mg/kg).

Feeding Trial: The trial lasted for 8 weeks. Fish were fed to satiation multiple times daily.
Sample Collection: At the end of the trial, the intestine was dissected and sampled. Digestive

enzyme activities were analyzed from intestinal tissues.
Data Analysis: Growth performance indices like percent weight gain (PWG) and feed intake

(FI) were calculated. The appropriate DMPT supplementation level was estimated using
quadratic regression analysis based on these indices.

Study on Hucho taimen [2]

Diet Preparation: A basic diet with 128 mg/kg of Myo-inositol (MI) was used as the control. MI
was supplemented at six different levels (0, 100, 200, 400, 600, 800 mg/kg), resulting in total

calculated levels from 128 to 928 mg/kg.
Feeding Trial: An 8-week feeding trial was conducted with fish fed four times a day. The daily

ration was adjusted biweekly based on fish weight.
Sample Collection & Analysis: After the trial, the pyloric caeca were collected. Digestive

enzyme activities were measured, and the data were analyzed to determine the optimal MI
level using broken-line regression.

Proposed Mechanism of Action for DMPT
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The research on grass carp suggests that the enhancement of digestive capacity is linked to the improvement

of intestinal structural integrity [1]. The proposed mechanism can be visualized as follows:

DMPT Supplementation

Increased Neuropeptide Y (NPY)
in Brain

Reduces Intestinal
Oxidative Damage

Strengthens Antioxidant
Defense System

Enhanced Feed Intake (FI)

Improved Growth Performance
(Final Body Weight, Weight Gain)

Improved Intestinal
Structural Integrity

Inhibits Promotes

↑ Activities of Digestive Enzymes
(Trypsin, Lipase, Amylase)

Click to download full resolution via product page

Interpretation of Available Evidence

Limited Comparative Data: The available studies primarily focus on establishing the efficacy and
optimal dosage of DMPT itself, rather than conducting head-to-head comparisons with other feeding

stimulants or digestive enhancers.
Context-Dependent Effects: The effectiveness of DMPT is influenced by factors such as diet
composition (e.g., all-plant protein diets) and species, making broad comparisons challenging.
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Research Focus: The current evidence is strongest for aquatic animals, particularly various carp

and trout species. Data on mammals or humans is not present in these search results.

Need Custom Synthesis?
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To cite this document: Smolecule. [DMPT Effects on Digestive Enzyme Activities: Experimental Data

Summary]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b574715#dmpt-digestive-enzyme-activities-comparison-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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